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Compound of Interest

Compound Name: DSM705 hydrochloride

Cat. No.: B15562294

Get Quote

For researchers and scientists in the field of drug development, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for handling DSM705 hydrochloride, a potent antimalarial compound. Adherence

to these procedures is critical to mitigate risks and ensure the well-being of all laboratory

personnel.

Personal Protective Equipment (PPE)
When handling DSM705 hydrochloride, a comprehensive approach to personal protection is

necessary to prevent exposure through inhalation, skin contact, or eye contact. The following

table summarizes the required PPE.
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Protection Type Required PPE
Specifications and Best
Practices

Respiratory Protection
N95 or N100 Particulate

Respirator

Use a NIOSH-approved

respirator to protect against

airborne particles. Surgical

masks are not sufficient.

Ensure proper fit testing and

training for all users.

Eye Protection Safety Goggles

Wear chemical splash goggles

that provide a complete seal

around the eyes to protect

against dust and potential

splashes.

Hand Protection Chemical-Resistant Gloves

Nitrile gloves are

recommended. Double gloving

is advised, especially when

handling larger quantities.

Change gloves every 30-60

minutes or immediately if

contaminated or damaged.

Body Protection
Laboratory Coat and

Protective Clothing

A dedicated lab coat should be

worn over long-sleeved shirts

and long pants. For larger-

scale operations, consider

disposable coveralls for added

protection.

Foot Protection Closed-Toed Shoes

Wear non-slip, closed-toed

shoes or boots to protect

against spills and falling

objects.
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While comprehensive toxicological data for DSM705 hydrochloride is not fully available, the

provided Safety Data Sheet (SDS) and the nature of the compound as a potent pharmaceutical

agent necessitate stringent safety measures. The following table summarizes the available

hazard information.

Hazard
Classification

GHS Classification Signal Word Hazard Statement

Acute Oral Toxicity No data available No data available No data available

Skin

Corrosion/Irritation
No data available No data available No data available

Serious Eye

Damage/Irritation
No data available No data available No data available

Respiratory or Skin

Sensitization
No data available No data available No data available

Germ Cell

Mutagenicity
No data available No data available No data available

Carcinogenicity No data available No data available No data available

Reproductive Toxicity No data available No data available No data available

STOT-Single

Exposure
No data available No data available No data available

STOT-Repeated

Exposure
No data available No data available No data available

STOT: Specific Target Organ Toxicity

Operational Plan for Safe Handling
A systematic approach to handling DSM705 hydrochloride is crucial to minimize exposure

risk. The following workflow outlines the key steps from preparation to use.
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Preparation Handling Cleanup & Disposal

Don Appropriate PPE Prepare Ventilated Workspace (e.g., Fume Hood) Weigh Compound in a Containment Enclosure Dissolve Compound Using Appropriate Solvents Perform Experimental Procedures Decontaminate Work Surfaces Dispose of Waste According to Protocol Remove and Dispose of PPE Correctly
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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